Cas no 2079156-72-0 (DNP-PEG7-NH2)

DNP-PEG7-NH2 Chemical and Physical Properties
Names and Identifiers
-
- DNP-PEG7-NH2
-
- Inchi: 1S/C22H38N4O11/c23-3-5-31-7-9-33-11-13-35-15-17-37-18-16-36-14-12-34-10-8-32-6-4-24-21-2-1-20(25(27)28)19-22(21)26(29)30/h1-2,19,24H,3-18,23H2
- InChI Key: ZJQQVVFXXUCFLH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)COCCOCCOCCOCCOCCOCCOCCN
DNP-PEG7-NH2 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-76-500mg |
DNP-PEG7-NH2 |
2079156-72-0 | >98.00% | 500mg |
¥4950.0 | 2023-09-19 | |
XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-76-250mg |
DNP-PEG7-NH2 |
2079156-72-0 | >98.00% | 250mg |
¥3350.0 | 2023-09-19 | |
XI AN KANG FU NUO Biotechnology Co., Ltd. | BHE-76-100mg |
DNP-PEG7-NH2 |
2079156-72-0 | >98.00% | 100mg |
¥2300.0 | 2023-09-19 |
DNP-PEG7-NH2 Related Literature
-
Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
Additional information on DNP-PEG7-NH2
DNP-PEG7-NH2 (CAS No. 2079156-72-0): A Versatile PEGylated Amine Reagent for Biomedical and Bioconjugation Applications
In the rapidly evolving field of bioconjugation and drug delivery, DNP-PEG7-NH2 (CAS No. 2079156-72-0) has emerged as a critical tool for researchers seeking to enhance the solubility, stability, and targeting capabilities of therapeutic molecules. This PEGylated amine reagent, featuring a 7-unit polyethylene glycol (PEG) spacer and a terminal primary amine group, is widely utilized in antibody-drug conjugates (ADCs), peptide modifications, and nanomaterial functionalization. Its unique structure bridges the gap between hydrophobic and hydrophilic domains, making it indispensable for modern biomedical research and pharmaceutical development.
The growing demand for precision medicine and targeted drug delivery systems has propelled interest in DNP-PEG7-NH2. Users frequently search for terms like "PEGylation techniques," "amine-reactive crosslinkers," and "bioconjugation strategies," reflecting its relevance in optimizing drug efficacy and reducing off-target effects. Unlike traditional small-molecule linkers, this reagent’s PEG7 spacer minimizes immunogenicity while improving pharmacokinetics—a hot topic in cancer therapeutics and vaccine design.
From a structural perspective, DNP-PEG7-NH2 combines a dinitrophenyl (DNP) group with a PEG7 chain and a reactive NH2 terminus. The DNP moiety allows for easy detection and purification via anti-DNP antibodies, while the PEG segment enhances water solubility and biocompatibility. Such features address common search queries like "how to improve ADC stability" or "PEGylation for prolonged half-life." Researchers also leverage its amine group for coupling with carboxylates, NHS esters, or other electrophiles, enabling modular bioconjugation workflows.
In diagnostic applications, DNP-PEG7-NH2 is instrumental in developing fluorescent probes and biosensors. Its ability to link dyes or quenchers to biomolecules without disrupting their function aligns with trends in real-time imaging and theranostics. Moreover, the reagent’s role in nanoparticle surface modification answers frequent searches on "PEG-coated nanoparticles for drug delivery"—a key area in nanomedicine innovation.
Quality and reproducibility are paramount when working with DNP-PEG7-NH2. Suppliers often highlight high-purity grades (≥95%) and batch-to-batch consistency, addressing concerns raised in forums about "PEG linker variability." Proper storage (-20°C, anhydrous conditions) and handling protocols are also critical to maintain its reactivity, a point emphasized in technical guides and product datasheets.
Looking ahead, the versatility of DNP-PEG7-NH2 ensures its continued prominence in biopharmaceutical R&D. As searches for "next-generation bioconjugation tools" surge, this reagent remains at the forefront, enabling breakthroughs in personalized therapy, immunoengineering, and sustainable biomaterials. Its dual functionality—combining a detectable tag with a flexible linker—exemplifies innovation in chemical biology and translational science.
2079156-72-0 (DNP-PEG7-NH2) Related Products
- 54467-96-8(1-Azido-3-Iodobenzene)
- 2034360-21-7(N-2-(thiophen-2-yl)ethyl-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)
- 352012-99-8(N-(2-methylpropyl)-N'-(pyridin-2-yl)methylethanediamide)
- 1512113-65-3(Ethyl 3-amino-3-cyclohexylbutanoate)
- 1806606-70-1(3-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one)
- 1314932-25-6(4-(3-fluoro-4-methylphenyl)-1H-imidazole)
- 2228787-55-9(O-2-(5-bromothiophen-3-yl)propan-2-ylhydroxylamine)
- 1261778-18-0(2-Chloro-5-(2,3-difluorophenyl)nicotinic acid)
- 309944-83-0(N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-chlorobenzamide)
- 2171999-40-7(9,9-dimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane)



